N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)-5-oxo-1-phenylpyrrolidine-3-carboxamide

• IUPAC Name: N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H23N3O3/c26-20(23-17-10-11-17)12-15-6-8-18(9-7-15)24-22(28)16-13-21(27)25(14-16)19-4-2-1-3-5-19/h1-9,16-17H,10-14H2,(H,23,26)(H,24,28)
• InChI Key: QMPZBRUDSVXZRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)C3CC(=O)N(C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. It also contains a carboxamide group (-CONH2), a phenyl group (a ring of 6 carbon atoms, often represented as -Ph), and a cyclopropylamino group (a three-membered ring of carbon atoms attached to an amino group). These groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the bonds between them. The presence of the rings would add rigidity to the structure. The electron-rich nitrogen atoms could potentially participate in hydrogen bonding or other types of intermolecular interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups it contains. For example, the carboxamide group could potentially undergo hydrolysis to form a carboxylic acid and an amine. The compound could also participate in reactions typical of amines, such as protonation or reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the carboxamide could make the compound more soluble in polar solvents. The rigidity from the rings could influence the compound’s melting and boiling points.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific biological target and the structure of the compound. Without more information, it’s difficult to predict the exact mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be investigated for use in various areas, such as medicinal chemistry, materials science, or synthetic chemistry, depending on its properties.